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Compound of Interest

Compound Name: Direct Blue 71

CAS No.: 25255-02-1

Cat. No.: B15556509

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Direct Blue 71, a tri-azo dye, is a highly sensitive and rapid staining agent for the detection of

proteins immobilized on various membranes such as nitrocellulose and polyvinylidene

difluoride (PVDF).[1][2] Its utility is particularly noted in applications like Western blotting, where

it serves as a reliable loading control, and in in situ proteome analysis.[3][4] The staining

mechanism is based on the selective binding of the anionic dye to the positively charged and

hydrophobic regions of proteins under acidic conditions, resulting in the formation of distinct

bluish-violet bands.[1][5] This method offers a significant improvement in sensitivity over

traditional stains like Ponceau S.[1] Furthermore, the staining is reversible, allowing for

subsequent immunodetection without compromising the immunoreactivity of the proteins.[1]

These application notes provide a comprehensive guide to preparing a stable Direct Blue 71
staining solution and detailed protocols for its use in protein detection on blotting membranes.
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Direct Blue 71 is a water-soluble, dark blue powder.[3] Its solubility in water is 10 g/L at 60°C

and 20 g/L at 97°C.[3][6] It is slightly soluble in ethanol and insoluble in most other organic

solvents.[3][6]

Property Value

Chemical Formula C40H23N7Na4O13S4[3]

Molecular Weight 1029.87 g/mol [7]

Appearance Dark blue to black powder[8]

Absorbance Maximum (λmax) 594 nm[7]

Preparation of Staining Solutions
For optimal performance and stability, it is recommended to prepare a concentrated stock

solution of Direct Blue 71 and a working staining solution.

Direct Blue 71 Stock Solution (10 mg/mL)
Materials:

Direct Blue 71 powder

Deionized water

Microcentrifuge tubes or other suitable storage containers

Protocol:

Weigh out 100 mg of Direct Blue 71 powder.

Dissolve the powder in 10 mL of deionized water to achieve a final concentration of 10

mg/mL.

Vortex thoroughly to ensure the dye is completely dissolved.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.
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Stable Direct Blue 71 Working Staining Solution (0.08%
w/v)
Materials:

Direct Blue 71 Stock Solution (10 mg/mL)

Ethanol (95-100%)

Glacial Acetic Acid

Deionized water

Protocol:

To prepare 100 mL of staining solution, combine the following:

40 mL Ethanol

10 mL Glacial Acetic Acid

0.8 mL of Direct Blue 71 Stock Solution (10 mg/mL)

49.2 mL of Deionized water

Mix the solution thoroughly. The final concentration of Direct Blue 71 will be 0.8 mg/mL

(0.08% w/v) in 40% ethanol and 10% acetic acid.[2]

Solution Stability and Storage
Proper storage is crucial to maintain the efficacy of the Direct Blue 71 solutions.
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Solution
Storage
Temperature

Shelf Life Notes

Stock Solution (10

mg/mL in water)
-20°C 1 month[9]

Store in a sealed

container, protected

from light.[9]

-80°C 6 months[9]
For longer-term

storage.

Working Staining

Solution
Room Temperature

Prepare fresh for best

results

While the acidic

ethanol solution is

relatively stable, its

performance may

decline over time.

4°C Up to 1 week

Store in a sealed,

light-protected

container.

Experimental Protocols
The following protocols detail the use of the Direct Blue 71 staining solution for protein

detection on PVDF and nitrocellulose membranes.

Staining of Proteins on PVDF and Nitrocellulose
Membranes
This protocol provides a rapid and sensitive method for visualizing protein bands.

Materials:

PVDF or nitrocellulose membrane with transferred proteins

Direct Blue 71 Working Staining Solution

Deionized water

Shaker or rocking platform
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Protocol:

Following protein transfer, wash the membrane briefly with deionized water.

Immerse the membrane in the Direct Blue 71 Working Staining Solution.

Incubate for 5-10 minutes at room temperature with gentle agitation.

Remove the staining solution.

Rinse the membrane with deionized water for 1-2 minutes to remove excess stain and

reduce background.

The protein bands will appear as distinct bluish-violet bands. The membrane can be imaged

while wet or after air-drying.
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Preparation

Staining

Visualization & Reversibility

Start: Blotting Membrane
(PVDF or Nitrocellulose)

Wash with Deionized Water

Incubate in Direct Blue 71
Working Solution (5-10 min)

Rinse with Deionized Water
(1-2 min)

Image Protein Bands

Destain with Alkaline Solution
(e.g., 50mM Tris pH 8.8)

Optional

Proceed with Immunodetection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Stable Direct Blue
71 Staining Solution]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556509/docs#application-notes-and-protocols-for-
stable-direct-blue-71-staining-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b15556509/docs#application-notes-and-protocols-for-stable-direct-blue-71-staining-solution
https://www.benchchem.com/product/b15556509/docs#application-notes-and-protocols-for-stable-direct-blue-71-staining-solution
https://www.benchchem.com/product/b15556509/docs#application-notes-and-protocols-for-stable-direct-blue-71-staining-solution
https://www.benchchem.com/product/b15556509/docs#application-notes-and-protocols-for-stable-direct-blue-71-staining-solution
https://www.benchchem.com/product/b15556509?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556509?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

